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Compound of Interest

Compound Name: 5Br-INACA

Cat. No.: B1382240

For researchers, scientists, and drug development professionals, the proper handling and
disposal of research chemicals like 5Br-INACA are paramount for ensuring laboratory safety
and environmental protection. This document provides a comprehensive, step-by-step guide for
the safe disposal of 5Br-INACA, a compound intended for research and forensic applications
only.[1] It is critical to treat this substance as potentially hazardous, adhering to all institutional
and regulatory guidelines.[2]

Chemical and Physical Properties

A summary of the known quantitative data for 5Br-INACA is presented below. This information
is essential for safe handling and in determining the appropriate disposal route.
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Property Value

Formal Name 5-bromo-1H-indazole-3-carboxamide
Molecular Formula CsHeBrNsO

Formula Weight 240.1

Purity >98%

Formulation A crystalline solid

Solubility DMF: 30 mg/ml; DMSO: 30 mg/mi
Storage Temperature -20°C

Stability > 5 years

Data sourced from Cayman Chemical product information.[1]

Experimental Protocols: Disposal Procedures

The following protocols outline the necessary steps for the proper disposal of 5Br-INACA
waste, including unused product, contaminated materials, and empty containers.

Personal Protective Equipment (PPE)

Before handling 5Br-INACA, ensure that appropriate personal protective equipment is worn.
This includes, but is not limited to:

o Safety glasses or goggles
e Alaboratory coat

o Chemical-resistant gloves (e.g., nitrile)

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure
compliant disposal.
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e Solid Waste:

o Collect unused 5Br-INACA powder, contaminated personal protective equipment (e.g.,
gloves, weigh boats), and any other solid materials that have come into contact with the
chemical.

o Place these materials in a designated, leak-proof, and clearly labeled hazardous waste
container. The container should be compatible with the chemical properties of 5Br-INACA.

e Liquid Waste:

o Solutions containing 5Br-INACA should be collected in a separate, sealed, and clearly
labeled hazardous waste container.

o The rinsate from cleaning contaminated glassware should also be collected as hazardous
chemical waste.[3]

e Labeling:
o All waste containers must be accurately labeled with a "Hazardous Waste" tag.

o The label must include the full chemical name ("5-bromo-1H-indazole-3-carboxamide"),
the concentration, and the date of accumulation.

Storage of Chemical Waste

o Store waste containers in a designated, secure area away from general laboratory traffic.
o Ensure that the caps of all waste containers are tightly sealed to prevent leaks or spills.[3]

o Segregate the 5Br-INACA waste from other incompatible waste streams.

Disposal of Empty Containers

o To be considered "empty," a container must be triple-rinsed with a suitable solvent.[3]

e The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[3]
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 After rinsing, the original label on the container should be completely defaced or removed.[3]

e The rinsed and de-labeled container can then be disposed of according to your institution's
guidelines for non-hazardous laboratory glass or plastic.

Arranging for Waste Pickup

e Once a waste container is full or has been in accumulation for the maximum time allowed by
your institution (e.g., 150 days), a pickup must be scheduled.[3]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the collection of the hazardous waste.[4][5]

» Follow all institutional procedures for waste pickup requests.

Mandatory Visualizations
Logical Workflow for 5Br-INACA Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 5Br-INACA and associated waste materials.
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Start: Handling 5Br-INACA Waste
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Caption: A flowchart outlining the proper disposal procedure for 5Br-INACA.
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It is imperative to consult your institution's specific chemical hygiene plan and hazardous waste
management guidelines, as local regulations may vary. By adhering to these procedures, you
contribute to a safer research environment and ensure compliance with all applicable
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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